Cas no 139485-19-1 (Disiloxane, pentamethoxy-)

• Product Name: Disiloxane, pentamethoxy-
• CAS No: 139485-19-1
• MF: C₅H₁₆O₆Si₂
• MW: 228.347944259644
• CID: 1272629
• PubChem ID: 57621903
• Update Time: 2025-04-20

Disiloxane, pentamethoxy- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, pentamethoxy-
• dimethoxysilyl trimethyl silicate
• DTXSID00727346
• 139485-19-1
• Dimethoxysilyl trimethyl orthosilicate

• Inchi： 1S/C5H16O6Si2/c1-6-12(7-2)11-13(8-3,9-4)10-5/h12H,1-5H3
• InChI Key： WFQJPNKEAWZHAF-UHFFFAOYSA-N
• SMILES： [Si](OC)(OC)(OC)O[SiH](OC)OC

Computed Properties

• Exact Mass: 228.04848
• Monoisotopic Mass: 228.04854129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.38
• LogP: -0.61220